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Compound of Interest

Compound Name: 1,2,4-Triacetoxybenzene

Cat. No.: B1630906

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2,4-Triacetoxybenzene is a highly valuable and versatile intermediate in the field of
pharmaceutical and organic synthesis. Its unique chemical structure, featuring a benzene ring
substituted with three acetoxy groups, allows for a variety of chemical transformations, making
it a crucial building block for a range of biologically active molecules. This document provides
detailed application notes and experimental protocols for the use of 1,2,4-triacetoxybenzene
in the synthesis of several key compounds, including the anti-cataract drug Catalin, the marine
natural products Echinamines A and B, the complex polyphenol Santalin Y, and 6,7-
dihydroxycoumarins.

Physicochemical Properties
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Property Value Reference

Molecular Formula C12H1206 [cite: ]

Molecular Weight 252.22 g/mol [cite: ]
White to off-white crystalline )

Appearance [cite: ]
powder

Melting Point 98-100 °C

B Soluble in hot ethanol and
Solubility thanol
methano

Applications in Pharmaceutical Synthesis

1,2,4-Triacetoxybenzene serves as a key starting material or intermediate in the synthesis of a
diverse array of pharmaceutical and biologically active compounds. Its utility stems from the
reactivity of the acetoxy groups, which can be hydrolyzed to phenols, and the aromatic ring,
which can undergo various electrophilic substitution reactions.

Intermediate for the Anti-Cataract Drug Catalin

1,2,4-Triacetoxybenzene is a crucial intermediate in the synthesis of the active pharmaceutical
ingredient (API) for Catalin, a widely used medication for the treatment of cataracts. The
synthetic route involves the conversion of 1,2,4-triacetoxybenzene to 2,4,5-trimethoxyaniline.

Synthetic Pathway Overview:

The overall transformation of 1,2,4-triacetoxybenzene to 2,4,5-trimethoxyaniline involves a
three-step process: methylation, nitration, and subsequent reduction of the nitro group to an
amine.
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 To cite this document: BenchChem. [1,2,4-Triacetoxybenzene: A Versatile Intermediate in
Pharmaceutical Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630906#1-2-4-triacetoxybenzene-as-a-
pharmaceutical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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